Cas no 114607-76-0 (methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate)

• Product Name: methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate
• CAS No: 114607-76-0
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 3635014
• PubChem ID: 14002640
• Update Time: 2025-06-13

methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(ethylthio)-3-hydroxy-, methyl ester, (R)-
• Butanoic acid, 4-(ethylthio)-3-hydroxy-, methyl ester, (R)- (9CI)
• methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate
• 114607-76-0
• EN300-1854071

• Inchi： 1S/C7H14O3S/c1-3-11-5-6(8)4-7(9)10-2/h6,8H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： QTMQYXPJZCBIDU-ZCFIWIBFSA-N
• SMILES： C(OC)(=O)C[C@@H](O)CSCC

Computed Properties

• Exact Mass: 178.06636548Da
• Monoisotopic Mass: 178.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate

Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate (CAS No. 114607-76-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate, identified by its unique Chemical Abstracts Service Number (CAS No. 114607-76-0), represents a compound of significant interest in the realm of chemical and pharmaceutical research. This methyl ester derivative, characterized by its (3R) configuration and the presence of an ethylsulfanyl group at the 4-position, has garnered attention due to its structural uniqueness and potential biological activities. The compound's 3-hydroxybutanoate backbone suggests a connection to various metabolic pathways and synthetic pathways, making it a valuable subject for further investigation.

The CAS No. 114607-76-0 of Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate is not merely an identifier but also a gateway to understanding its chemical properties and potential applications. In recent years, there has been a growing interest in chiral compounds, particularly those with specific stereochemical configurations that can influence biological interactions. The (3R) configuration of this compound is a prime example of such stereochemical specificity, which is often crucial in drug design and development.

One of the most compelling aspects of Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate is its potential role in pharmaceutical synthesis. The presence of both an hydroxy group and an ethylsulfanyl group provides multiple sites for functionalization, enabling the creation of more complex molecules with tailored properties. This flexibility has made it a subject of interest for researchers exploring novel synthetic routes and drug candidates.

Recent studies have highlighted the importance of methyl esters in medicinal chemistry due to their stability and ease of modification. Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate fits into this category, offering a stable scaffold for further chemical manipulation. For instance, researchers have been exploring its use as an intermediate in the synthesis of more complex molecules that could have therapeutic applications in areas such as inflammation, pain management, and metabolic disorders.

The ethylsulfanyl group, in particular, has been studied for its potential bioactivity. Sulfur-containing compounds are known to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and antioxidant properties. By incorporating an ethylsulfanyl moiety into the structure of Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate, researchers aim to harness these properties for therapeutic benefit. Preliminary studies suggest that derivatives of this compound may exhibit promising activities in preclinical models.

Another area where Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate shows promise is in the field of metabolic research. The hydroxybutanoate backbone is reminiscent of intermediates involved in various metabolic pathways, including the beta-oxidation of fatty acids and the citric acid cycle. Understanding how this compound interacts with these pathways could provide insights into potential therapeutic targets for metabolic disorders such as obesity and diabetes.

In conclusion, Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate (CAS No. 114607-76-0) is a compound with multifaceted potential in chemical and pharmaceutical research. Its unique structural features, including the (3R) configuration, the presence of both an hydroxy group and an ethylsulfanyl group, make it a valuable candidate for further investigation. As research continues to uncover new applications for chiral compounds and sulfur-containing derivatives, Methyl (3R)-4-(ethylsulfanyl)-3-hydroxybutanoate is poised to play a significant role in the development of novel therapeutic agents.